2-(Cyanomethyl)-4-methoxybenzonitrile

• CAS No.: 28970-92-5
• Molecular Formula: C10H8N2O
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 2-(cyanomethyl)-4-methoxybenzonitrile
• InChI: InChI=1S/C10H8N2O/c1-13-10-3-2-9(7-12)8(6-10)4-5-11/h2-3,6H,4H2,1H3
• InChI Key: INEGVASWXOSBGG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C#N)CC#N

Description

2-(Cyanomethyl)-4-methoxybenzonitrile is a useful research compound. Its molecular formula is C10H8N2O and its molecular weight is 172.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(Bromomethyl)-4-methoxybenzonitrile (36 g, example 235, step 1) was suspended in 200 ml of ethanol, 200 ml of acetonitrile was added followed by KCN (8.3 g) and 150 ml of water. Mixture was stirred and the colorless solution turned to yellow. The reaction was complete after 4 hours of stirring. The volatiles were removed under vacuum, and the residual solid was redissolved in ethyl acetate (200 ml) and washed with water (100 ml) and brine (100 ml). The organics were then dried over sodium sulfate. Ethyl acetate was removed and the residue was recrystallized from ethyl acetate and dichloride methane to provide 17 g of 2-(cyanomethyl)-4-methoxybenzonitrile.